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Compound of Interest

Compound Name: (R)-(-)-1-Cbz-3-pyrrolidinol

Cat. No.: B024777

CAS Number: 100858-33-1

This technical guide provides a comprehensive overview of (R)-(-)-1-Cbz-3-pyrrolidinol, a
pivotal chiral building block in modern organic synthesis and pharmaceutical development. The
document details its chemical and physical properties, provides an illustrative synthetic
workflow, and discusses its application in the development of therapeutic agents. This guide is
intended for researchers, scientists, and professionals in the field of drug discovery and
development.

Core Properties and Data

(R)-(-)-1-Cbz-3-pyrrolidinol, also known as (R)-1-Benzyloxycarbonyl-3-pyrrolidinol, is a stable,
crystalline solid at room temperature.[1] Its chiral nature makes it an invaluable asset in
asymmetric synthesis, where the precise three-dimensional arrangement of atoms is critical for
biological activity.[2]

Chemical and Physical Properties

The key physicochemical properties of (R)-(-)-1-Cbz-3-pyrrolidinol are summarized in the
table below. This data is essential for its handling, storage, and application in synthetic
chemistry.
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Property Value Reference(s)
CAS Number 100858-33-1 [31141[5]
Molecular Formula C12H15NOs3 [41[5]
Molecular Weight 221.25 g/mol [31[5]
Appearance White to tan crystalline powder  [1]

Melting Point 74-79 °C [3][5]

Boiling Point 370.7 £ 42.0 °C (Predicted)

Density 1.263 + 0.06 g/cm3 (Predicted)

Solubility Soluble in Chloroform

Room Temperature, under
Storage Temperature inert gas (Nitrogen or Argon) at

2-8°C for long-term storage.

Spectroscopic Data

While detailed spectral data was not available in the public domain, typical analytical
characterization for this compound would involve *H NMR, 3C NMR, and IR spectroscopy to
confirm its structure and purity.

Synthesis and Applications

(R)-(-)-1-Cbz-3-pyrrolidinol is a versatile intermediate in the synthesis of a wide array of
biologically active molecules.[2] Its applications span from the development of novel
therapeutics for neurological disorders to the creation of advanced agrochemicals.[2][6] The
Cbz (carbobenzyloxy) protecting group on the pyrrolidine nitrogen provides stability and allows
for selective reactions at other sites of the molecule.

Role in Drug Development

The pyrrolidine scaffold is a common feature in many pharmaceuticals. The chirality of (R)-
(-)-1-Cbz-3-pyrrolidinol is crucial for the enantioselective synthesis of drugs, ensuring high
efficacy and minimizing potential side effects associated with undesired stereoisomers.[2] It is
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particularly noted for its use in the synthesis of compounds targeting neurotransmitter systems.

[6]

A significant application of this chiral building block is in the synthesis of protease inhibitors,
such as the Hepatitis C virus (HCV) NS3/4A protease inhibitor, Telaprevir.[7][8]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of (R)-(-)-1-Cbz-3-
pyrrolidinol is not readily available in the public literature, a general approach involves the
enantioselective reduction of N-Cbz-3-pyrrolidinone. The following is a generalized
representation of such a synthetic step.

lllustrative Synthesis of a Chiral Pyrrolidinol Derivative

A solution of the corresponding ketone precursor in a suitable solvent (e.g., methanol or
ethanol) is cooled in an ice bath. A chiral reducing agent is then added portion-wise, and the
reaction is stirred for several hours while being monitored by Thin Layer Chromatography
(TLC). Upon completion, the reaction is quenched, and the product is extracted using an
organic solvent. The organic layers are combined, dried, and concentrated under reduced
pressure. The crude product is then purified by column chromatography to yield the desired
chiral alcohol.

Visualization of Synthetic Workflow

The following diagram illustrates a conceptual workflow for the role of (R)-(-)-1-Cbz-3-
pyrrolidinol as a key chiral intermediate in the synthesis of a therapeutic agent, exemplified by
an HCV Protease Inhibitor like Telaprevir.
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Conceptual Workflow: (R)-(-)-1-Cbz-3-pyrrolidinol in Drug Synthesis
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Caption: Synthetic workflow from starting materials to a final drug product.
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The following diagram illustrates the mechanism of action for a drug synthesized using the (R)-
(-)-1-Cbz-3-pyrrolidinol scaffold, such as Telaprevir.

Mechanism of Action: HCV NS3/4A Protease Inhibition
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Caption: Inhibition of HCV replication by targeting the NS3/4A protease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://macmillan.princeton.edu/wp-content/uploads/smith-SI.pdf
https://www.chemimpex.com/products/41577
https://www.sigmaaldrich.com/JP/ja/product/aldrich/654655
https://www.synblock.com/product/100858-33-1.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/654655
https://www.chemimpex.com/products/41580
https://pubs.rsc.org/en/content/articlelanding/2010/cc/c0cc02823a
https://pubs.rsc.org/en/content/articlelanding/2010/cc/c0cc02823a
https://www.researchgate.net/figure/Synthesis-of-Telaprevir-1-by-Eelco-Ruijter-etal_fig5_335512560
https://www.benchchem.com/product/b024777#r-1-cbz-3-pyrrolidinol-cas-number-and-properties
https://www.benchchem.com/product/b024777#r-1-cbz-3-pyrrolidinol-cas-number-and-properties
https://www.benchchem.com/product/b024777#r-1-cbz-3-pyrrolidinol-cas-number-and-properties
https://www.benchchem.com/product/b024777#r-1-cbz-3-pyrrolidinol-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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